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Compound of Interest

Compound Name: D-Phenylalanine-d5

Cat. No.: B584682

For researchers, scientists, and drug development professionals, stable isotope-labeled
compounds are indispensable tools. This guide provides a comprehensive overview of D-
Phenylalanine-d5, a deuterated form of the D-isomer of phenylalanine. We will delve into its
suppliers, typical purity specifications, and its primary applications, complete with a detailed
experimental protocol and workflow visualizations.

D-Phenylalanine-d5 serves as a valuable internal standard for quantitative analysis by nuclear
magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid
chromatography-mass spectrometry (LC-MS).[1][2] Its use is particularly prominent in
pharmacokinetic studies and metabolic research, where it helps in tracing and quantifying its
non-labeled counterpart in biological matrices.[3][4][5]

Suppliers and Purity Specifications

The selection of a reliable supplier is crucial for ensuring the accuracy and reproducibility of
experimental results. Purity, especially isotopic enrichment, is a key specification. Below is a
summary of commercially available D-Phenylalanine-d5 from various suppliers.
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Chemical Isotopic
. Product CAS . .
Supplier Purity Enrichment Notes
Name Number . .
(Typical) (Typical)
Certificate of
D- Analysis
MedChemEx _ 99.95% _
Phenylalanin 362049-55-6 99.9% available, for
press (HPLC)
e-d5 research use
only.[1][6]
Offered as a
DL mixture.
Cambridge DL- Applications
Isotope Phenylalanin in
_ _ - >98% 98% _
Laboratories, e (ring-Ds, metabolomics
Inc. 98%) and
proteomics.
[718]
Certificate of
Simson D- Analysis is
Pharma Phenylalanin 362049-55-6 High Quality - provided with
Limited e-D5 the product.
[°]
Certificate of
D- Analysis is
Clearsynth Phenylalanin 362049-55-6 High Quality - provided with
e D5 the product.
[10]
Offered as a
D- reference
Biosynth Phenylalanin 362049-55-6 - - standard for
e-d5 pharmaceutic
al testing.[11]
LGC D- 362049-55-6 - - Provides
Standards Phenylalanin detailed
e-d5 chemical data
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including
IUPAC name
and InChl
key.[12]

Note: Purity and isotopic enrichment can vary by batch. Always refer to the supplier's
Certificate of Analysis for specific lot information.

Core Applications and Methodologies

Deuterium-labeled amino acids are powerful tools for tracing metabolic pathways and are
invaluable as internal standards in quantitative mass spectrometry.[3][13] D-Phenylalanine-d5
is chemically identical to its non-labeled counterpart, allowing it to co-elute during liquid
chromatography, but its increased mass allows for clear differentiation in a mass spectrometer.
[3] This property is fundamental to its use as an internal standard for accurate quantification.

Metabolic Fate of Phenylalanine

Phenylalanine is an essential aromatic amino acid that serves as a precursor for several key
molecules, including melanin, dopamine, and thyroxine.[14] In the body, L-phenylalanine is
primarily converted to tyrosine by the enzyme phenylalanine hydroxylase.[15] D-phenylalanine
is not readily incorporated into proteins and is metabolized through different pathways.
Understanding the metabolic fate of phenylalanine is crucial when designing tracer studies.[16]
[17][18]

Phenylalanine

Protein Synthesis
(L-Phe)

Tyrosine

Neurotransmitters
(Dopamine, Norepinephrine)

TCA Cycle Intermediates)
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Caption: Simplified metabolic pathway of Phenylalanine.

Experimental Protocols

Protocol: Quantification of D-Phenylalanine in Plasma
using LC-MS/MS with D-Phenylalanine-d5 as an Internal
Standard

This protocol outlines a general procedure for the quantitative analysis of D-Phenylalanine in a
biological matrix, such as human plasma.

1. Materials and Reagents:

e D-Phenylalanine (analyte)

o D-Phenylalanine-d5 (internal standard, IS)

o Acetonitrile (ACN), HPLC grade

e Formic acid (FA), LC-MS grade

o Water, ultrapure

e Human plasma (blank)

o Standard laboratory equipment (vortex mixer, centrifuge, pipettes)
2. Preparation of Stock and Working Solutions:

e Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve D-Phenylalanine in a
suitable solvent (e.g., 50:50 ACN/Water) to make a 1 mg/mL stock solution.

 Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of D-
Phenylalanine-d5 in the same manner.
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Working Solutions: Serially dilute the stock solutions with the solvent to prepare a series of
calibration standards and a working solution for the internal standard.

. Sample Preparation (Protein Precipitation):

Pipette 50 pL of plasma sample (calibration standard, QC, or unknown) into a 1.5 mL
microcentrifuge tube.

Add 150 pL of the internal standard working solution (e.g., in ACN with 0.1% FA). The ACN
will precipitate the plasma proteins.

Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.
Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully transfer the supernatant to an HPLC vial for analysis.
. LC-MS/MS Analysis:
Liquid Chromatography (LC):
o Column: A suitable reversed-phase C18 column.
o Mobile Phase A: Water with 0.1% FA.
o Mobile Phase B: ACN with 0.1% FA.

o Gradient: A typical gradient would start with a low percentage of B, ramp up to a high
percentage to elute the analyte, and then re-equilibrate.

o Flow Rate: 0.4 mL/min.

o Injection Volume: 5 pL.

Mass Spectrometry (MS/MS):

o lonization Mode: Positive Electrospray lonization (ESI+).

o Acquisition Mode: Multiple Reaction Monitoring (MRM).
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o MRM Transitions:
» D-Phenylalanine: Q1/Q3 transition (e.g., m/z 166.1 -> 120.1).
» D-Phenylalanine-d5 (I1S): Q1/Q3 transition (e.g., m/z 171.1 -> 125.1).

o Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal

intensity.
5. Data Analysis:
 Integrate the peak areas for both the analyte and the internal standard.
e Calculate the peak area ratio (Analyte Area / IS Area).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

o Determine the concentration of the unknown samples by interpolating their peak area ratios

from the calibration curve.

(C18 Column) (MRM Mode) (Peak Area Ratio)

(50 pL) in ACN (150 pL)

Sample Preparation Analysis
Plasma Sample Add Internal Standard Transfer Supernatant LC Separation MS/MS Detection Data Processing

Click to download full resolution via product page
Caption: Workflow for quantification using a deuterated internal standard.

By leveraging the unique properties of D-Phenylalanine-d5, researchers can achieve highly
accurate and precise quantification of its unlabeled analogue, facilitating advancements in drug
development and metabolic research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. benchchem.com [benchchem.com]

e 4. An Overview of Phenylalanine and Tyrosine Kinetics in Humans - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. Chemical Deuteration of a-Amino Acids and Optical Resolution: Overview of Research
Developments - PMC [pmc.ncbi.nim.nih.gov]

o 6. file.medchemexpress.com [file.medchemexpress.com]

[isotope.com]

e 9. D-Phenylalanine-D5 | CAS No- 362049-55-6 | Simson Pharma Limited
[simsonpharma.com]

e 10. clearsynth.com [clearsynth.com]

e 11. D-Phenylalanine-d5 | 362049-55-6 | MPA04955 | Biosynth [biosynth.com]

e 12. D-Phenylalanine-d5 | CAS 362049-55-6 | LGC Standards [lgcstandards.com]
e 13. benchchem.com [benchchem.com]

e 14. go.drugbank.com [go.drugbank.com]

e 15. Phenylalanine: Essential Roles, Metabolism, and Health Impacts - MetwareBio
[metwarebio.com]

e 16. Frontiers | Biosynthesis and Metabolic Fate of Phenylalanine in Conifers [frontiersin.org]

e 17. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b584682?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/d-phenylalanine-d5.html
https://www.medchemexpress.com/l-phenylalanine-d5.html
https://www.benchchem.com/pdf/The_Significance_of_Deuterium_Labeling_in_Amino_Acids_An_In_depth_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2268015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2268015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12467683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12467683/
https://file.medchemexpress.com/batch_PDF/HY-N0215S4/DL-Phenylalanine-d5-COA-233021-MedChemExpress.pdf
https://isotope.com/amino-acids/protected-amino-acids/l-phenylalanine-ring-d5-dlm-1258-5
https://isotope.com/amino-acids/protected-amino-acids/l-phenylalanine-ring-d5-dlm-1258-5
https://isotope.com/dl-phenylalinine-ring-d5-dlm-2986-group
https://isotope.com/dl-phenylalinine-ring-d5-dlm-2986-group
https://www.simsonpharma.com/product/d-phenylalanine-d5
https://www.simsonpharma.com/product/d-phenylalanine-d5
https://clearsynth.com/product/d-phenylalanine-d5
https://www.biosynth.com/p/MPA04955/362049-55-6-d-phenylalanine-d5
https://www.lgcstandards.com/CN/en/p/TRC-P319412
https://www.benchchem.com/pdf/The_Role_of_Deuterium_Labeling_in_Quantitative_Mass_Spectrometry_An_In_depth_Technical_Guide.pdf
https://go.drugbank.com/drugs/DB02556
https://www.metwarebio.com/phenylalanine-essential-roles-metabolism-health-impact/
https://www.metwarebio.com/phenylalanine-essential-roles-metabolism-health-impact/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.01030/full
https://www.researchgate.net/publication/304673491_Biosynthesis_and_Metabolic_Fate_of_Phenylalanine_in_Conifers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 18. Biosynthesis and Metabolic Fate of Phenylalanine in Conifers - PMC
[pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [A Technical Guide to D-Phenylalanine-d5: Suppliers,
Purity, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584682#d-phenylalanine-d5-supplier-and-purity-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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